Cas no 111614-46-1 (Deacetyltanghinin)

• Product Name: Deacetyltanghinin
• CAS No: 111614-46-1
• MF: C₃₀H₄₄O₉
• MW: 548.664970397949
• CID: 1996603
• PubChem ID: 163185609
• Update Time: 2025-04-21

Deacetyltanghinin Chemical and Physical Properties

Names and Identifiers

• Deacetyltanghinin
• CS-0898473
• 17
• 3-[(1R,3S,5S,7S,10S,11R,14R,15S,18R)-7-[(2R,3S,4R,5S,6S)-3,5-dihydroxy-4-methoxy-6-methyloxan-2-yl]oxy-18-hydroxy-10,14-dimethyl-2-oxapentacyclo[9.7.0.01,3.05,10.014,18]octadecan-15-yl]-2H-furan-5-one
• 17alpha-Deacetyltanghinin
• 111614-46-1
• A-Deacetyltanghinin
• HY-N12341

• Inchi： 1S/C30H44O9/c1-15-23(32)25(35-4)24(33)26(37-15)38-18-5-8-27(2)17(12-18)13-21-30(39-21)20(27)7-9-28(3)19(6-10-29(28,30)34)16-11-22(31)36-14-16/h11,15,17-21,23-26,32-34H,5-10,12-14H2,1-4H3/t15-,17-,18-,19-,20+,21-,23-,24-,25+,26-,27-,28+,29+,30+/m0/s1
• InChI Key： LVGNJQMAMYJAIL-SDRANUSUSA-N
• SMILES： O1[C@H]2C[C@@H]3C[C@H](CC[C@]3(C)[C@H]3CC[C@]4(C)[C@H](C5=CC(=O)OC5)CC[C@@]4([C@@]132)O)O[C@H]1[C@H]([C@@H]([C@H]([C@H](C)O1)O)OC)O

Computed Properties

• Exact Mass: 548.29853298g/mol
• Monoisotopic Mass: 548.29853298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 39
• Rotatable Bond Count: 4
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 127Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolide glycosides and derivatives